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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethylhexanal is a branched-chain aliphatic aldehyde that is classified as a volatile organic

compound (VOC). VOCs are organic chemicals that have a high vapor pressure at ordinary

room temperature, causing them to be released as gases from certain solids or liquids.[1] The

presence of VOCs in indoor environments is a significant concern due to their potential adverse

health effects.[1] This technical guide provides a comprehensive overview of 4-ethylhexanal,
focusing on its physicochemical properties, analytical methodologies for its detection, its

biological impact as a VOC, and its environmental fate. This document is intended for

researchers, scientists, and drug development professionals who may encounter this

compound in their work.

Physicochemical Properties of 4-Ethylhexanal
A thorough understanding of the physicochemical properties of 4-ethylhexanal is essential for

developing analytical methods and for assessing its environmental transport and fate. The key

properties of 4-ethylhexanal are summarized in the table below.
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Property Value Reference(s)

Chemical Formula C₈H₁₆O [2]

Molecular Weight 128.21 g/mol [2]

CAS Number 75718-13-7 [2]

Appearance Colorless liquid

Boiling Point 163 °C at 760 mmHg [2]

Density 0.809 g/cm³ [2]

Flash Point 46.2 °C [2]

Vapor Pressure 2.11 mmHg at 25 °C [2]

Solubility in Water
Limited (by analogy to 2-

ethylhexanol)

Solubility in Organic Solvents

Miscible with most organic

solvents (by analogy to 2-

ethylhexanol)

Analytical Methodologies: Detection and
Quantification
Gas chromatography-mass spectrometry (GC-MS) is the most widely used and effective

technique for the identification and quantification of 4-ethylhexanal in various matrices due to

its high sensitivity and selectivity for volatile compounds.

Experimental Protocol: Headspace GC-MS for Air and
Liquid Samples
This protocol is suitable for the analysis of 4-ethylhexanal in air samples (e.g., indoor air) and

liquid matrices.

3.1.1 Sample Preparation
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Air Samples (Active Sampling): Draw a known volume of air through a sorbent tube (e.g.,

Tenax® TA) using a calibrated air sampling pump. The sorbent tube is then thermally

desorbed into the GC-MS system.

Air Samples (Passive Sampling): Expose a passive sampler containing a suitable sorbent to

the air for a predetermined period. The analytes are then solvent extracted or thermally

desorbed.

Liquid Samples (Headspace Analysis): Place a known volume or weight of the liquid sample

into a headspace vial. For aqueous samples, addition of salt (salting out) can improve the

partitioning of 4-ethylhexanal into the headspace. Seal the vial and incubate at a controlled

temperature (e.g., 60-80 °C) to allow volatile compounds to equilibrate into the headspace

gas. A sample of the headspace is then injected into the GC-MS.

3.1.2 GC-MS Parameters
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Parameter Recommended Setting

GC Column

A non-polar or mid-polar capillary column, such

as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d. x

0.25 µm film thickness).

Injection Mode
Splitless or split, depending on the expected

concentration.

Injector Temperature 250 °C

Oven Temperature Program

Initial temperature: 40 °C, hold for 2 minutes.

Ramp to 250 °C at 10 °C/min. Hold at 250 °C for

5 minutes.

Carrier Gas
Helium at a constant flow rate of 1.0-1.5

mL/min.

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV.

Acquisition Mode

Full scan mode (e.g., m/z 40-300) for

identification and Selected Ion Monitoring (SIM)

for quantification.

Transfer Line Temperature 280 °C

Ion Source Temperature 230 °C

3.1.3 Expected Mass Spectrum and Fragmentation

While a publicly available, verified mass spectrum for 4-ethylhexanal is not readily accessible,

the expected fragmentation pattern can be predicted based on the principles of mass

spectrometry for aliphatic aldehydes. The molecular ion peak (M⁺) at m/z 128 may be weak or

absent. Key fragmentation pathways include:

α-Cleavage: Loss of an ethyl group ([M-29]⁺) or a propyl group ([M-43]⁺) from the carbon

adjacent to the carbonyl group.
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McLafferty Rearrangement: For aldehydes with a γ-hydrogen, this rearrangement leads to

the formation of a characteristic ion. For 4-ethylhexanal, this would result in a fragment at

m/z 72.

Other Fragments: Common fragments for aliphatic aldehydes include ions at m/z 44 and 57.

For quantification in SIM mode, characteristic and abundant fragment ions should be selected.

Experimental Workflow Diagram

Air Sample
Sorbent Tube/Passive Sampler

Liquid Sample

Headspace Vial

Gas Chromatography
(Separation)Headspace Injection

Mass Spectrometry
(Detection & Identification)

Spectral Library
(e.g., NIST)Spectrum Comparison

Quantification

Peak Area Integration

Click to download full resolution via product page

Figure 1. General workflow for the analysis of 4-ethylhexanal by GC-MS.

Biological Impact of 4-Ethylhexanal as a VOC
As a volatile organic compound, 4-ethylhexanal can be present in indoor air and may pose

health risks upon inhalation. The primary health concerns associated with aliphatic aldehydes

are irritation to the respiratory tract, eyes, and skin.[3]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for 4-ethylhexanal:[3]
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Hazard Code Hazard Statement

H226 Flammable liquid and vapor

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Mechanism of Toxicity: Protein Adduct Formation
Saturated aliphatic aldehydes, such as 4-ethylhexanal, are classified as "hard" electrophiles.

Their toxicity is primarily mediated through their reaction with "hard" biological nucleophiles.

The most prominent targets are the primary amino groups of lysine residues in proteins.[4] The

reaction proceeds via the formation of a Schiff base, which can lead to protein cross-linking and

altered protein function.[5] This modification of proteins can disrupt cellular processes and

contribute to the observed irritant effects.

Signaling Pathway of Protein Modification
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Figure 2. Signaling pathway of protein modification by 4-ethylhexanal.

Environmental Fate and Transport
The environmental fate of 4-ethylhexanal is governed by its physicochemical properties and its

susceptibility to biological and chemical degradation processes.

Environmental Distribution
Due to its moderate vapor pressure, 4-ethylhexanal is expected to partition into the

atmosphere from terrestrial and aquatic environments. Its limited water solubility suggests that

it will not persist in aquatic systems and is likely to volatilize.
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Biodegradation
Branched-chain alkanals are subject to microbial degradation in the environment. The primary

pathway for the aerobic biodegradation of aliphatic hydrocarbons involves the following steps:

[1][6]

Oxidation to an Alcohol: The alkane is first oxidized to the corresponding alcohol by

monooxygenase enzymes.

Oxidation to an Aldehyde: The alcohol is then further oxidized to an aldehyde by alcohol

dehydrogenases.

Oxidation to a Carboxylic Acid: The aldehyde, in this case, 4-ethylhexanal, is oxidized to its

corresponding carboxylic acid, 4-ethylhexanoic acid, by aldehyde dehydrogenases.

β-Oxidation: The resulting carboxylic acid can then enter the β-oxidation pathway, where it is

broken down to produce acetyl-CoA, which can be utilized by the microorganism for energy

and biosynthesis.

The presence of branching in the carbon chain may influence the rate of biodegradation

compared to linear alkanals.[1]

Conclusion
4-Ethylhexanal is a volatile organic compound with the potential to impact indoor air quality

and human health. Its primary health effects are related to its irritant properties, which are likely

mediated by the formation of protein adducts. The analysis of 4-ethylhexanal is reliably

achieved through GC-MS. While specific data on the environmental concentrations and

biological effects of 4-ethylhexanal are limited, understanding its properties and those of

related aliphatic aldehydes provides a strong foundation for its assessment and management

in relevant scientific and industrial settings. Further research is warranted to better quantify its

presence in various environments and to elucidate the specific cellular responses to its

exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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